Cas no 5326-57-8 (N-(4-(Diethylamino)phenyl)acetamide)

• Product Name: N-(4-(Diethylamino)phenyl)acetamide
• CAS No: 5326-57-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD00026713
• CID: 1581892
• PubChem ID: 21400
• Update Time: 2025-05-20

N-(4-(Diethylamino)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(diethylamino)phenyl]acetamide
• p-(Diethylamino)acetanilide
• N-(4-diethylamino-phenyl)-acetamide
• N-(4-(Diethylamino)phenyl)acetamide
• 4'-Diethylaminoacetanilide
• N-(4-diethylaminophenyl)acetamide
• p-Diethylaminoacetanilide
• ACETANILIDE, 4'-(DIETHYLAMINO)-
• 4-diethylaminoacetanilide
• BRN 2372601
• AI3-15488
• 4-acetamido-N,N-diethylaniline
• N-acetyl-4-diethylaminoaniline
• NSC4037
• N-DIETHYL-N'-ACETYL-P-PHENYLENEDIAMINE
• ACETAMIDE,N-(4-(DIETHYLAMINO)PHENYL)-
• 4-ACETYLAMINO-N,N-DIETHYLANILINE
• JE3YD7DJR5
• Acetamide, N-(4-(diethylamino)phenyl)- (9CI)
• N,N-DIETHYL-N'-ACETYL-P-PHENYLENEDIAMINE
• NS00123388
• 1,4-Benzenediamine, N-acetyl-N',N'-diethyl-
• SR-01000410706-1
• Oprea1_325431
• 5326-57-8
• CS-0317662
• Acetamide, N-(4-(diethylamino)phenyl)-
• P-(ACETAMIDO)-N,N-DIETHYLANILINE
• WLN: 2N2&R DMV1
• NSC 4037
• Acetamide, N-[4-(diethylamino)phenyl]-
• F0347-1457
• SR-01000410706
• AS-30247
• UNII-JE3YD7DJR5
• N-[4-(Diethylamino)phenyl]acetamide #
• DTXSID30201381
• AKOS001485872
• SCHEMBL4950655
• AB00090981-01
• NSC-4037
• MFCD00026713

• MDL： MFCD00026713
• Inchi： 1S/C12H18N2O/c1-4-14(5-2)12-8-6-11(7-9-12)13-10(3)15/h6-9H,4-5H2,1-3H3,(H,13,15)
• InChI Key： MBLHLTGHXCTWAO-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34
• LogP: 2.56420

Additional information on N-(4-(Diethylamino)phenyl)acetamide

N-(4-(Diethylamino)phenyl)acetamide (CAS No. 5326-57-8): Properties, Applications, and Market Insights

N-(4-(Diethylamino)phenyl)acetamide (CAS No. 5326-57-8) is an organic compound widely used in pharmaceutical and chemical research. This compound, also known as N,N-Diethyl-4-acetamidoaniline, belongs to the class of aromatic amides and exhibits unique chemical properties that make it valuable in various industrial applications. Its molecular formula is C₁₂H₁₈N₂O, and it features a diethylamino group attached to a phenyl ring, which is further substituted with an acetamide moiety.

The compound is often sought after in pharmaceutical intermediates and dye synthesis due to its electron-donating properties. Researchers frequently explore N-(4-(Diethylamino)phenyl)acetamide for its potential in developing new antioxidant agents and photodynamic therapy materials. Recent studies have also highlighted its role in organic electronics, where its conjugated structure contributes to charge transport properties.

From a commercial perspective, the demand for CAS 5326-57-8 has grown steadily, particularly in regions with strong pharmaceutical manufacturing sectors. Suppliers often highlight its high purity grades (≥98%) for research applications. The compound's stability under normal conditions and compatibility with common organic solvents make it a preferred choice for laboratory use.

Environmental and safety considerations for N-(4-(Diethylamino)phenyl)acetamide follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. The compound's biodegradability profile has become a topic of interest as industries focus on green chemistry principles.

Analytical characterization of 5326-57-8 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound shows characteristic absorption in UV-visible spectra, making it useful in spectroscopic applications. Recent advancements in computational chemistry have enabled better prediction of its molecular interactions, supporting drug discovery efforts.

The synthesis of N-(4-(Diethylamino)phenyl)acetamide generally involves the acetylation of 4-diethylaminoaniline under controlled conditions. Process optimization has been a focus area to improve yield and reduce byproducts. Patent literature reveals ongoing innovations in production methods, particularly for scale-up purposes in fine chemical manufacturing.

Market trends indicate growing interest in CAS 5326-57-8 from emerging economies developing their pharmaceutical API capabilities. The compound's price stability and reliable supply chain make it attractive for long-term research projects. Quality control specifications typically include tests for residual solvents and heavy metal content to meet regulatory standards.

Future research directions for N-(Diethylamino)phenyl acetamide may explore its potential in material science applications, particularly in polymer modification and surface coatings. The compound's electronic properties suggest possible uses in organic semiconductors and photovoltaic materials, aligning with current interests in sustainable energy technologies.

For researchers working with 5326-57-8, proper storage conditions (typically room temperature in airtight containers) help maintain stability. The compound's solubility profile (soluble in most organic solvents but limited in water) informs experimental design. Recent publications have investigated its crystalline structure, providing insights for cocrystal engineering applications.

In analytical applications, N-(4-(Diethylamino)phenyl)acetamide serves as a reference standard and building block for more complex molecules. Its well-characterized properties support method development in chromatographic analysis. The compound's UV activity makes it particularly useful in HPLC method development and validation studies.